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Compound Focus: Pelecopan

CAS No.: 2378380-49-3

Cat. No.: S12864284

Pelecopan (BCX9930) Profile

Attribute Details

Other Names BCX-9930 [1]

Mechanism of Potent, selective, and orally active inhibitor of complement factor D (CFD) [2] [3]
Action [4].

Primary Paroxysmal Nocturnal Hemoglobinuria (PNH) [2] [3] [4]. Research in other
Indication alternative pathway-mediated diseases [3] [4].

Development Discontinued for PNH, IgA nephropathy, membranoproliferative

Status glomerulonephritis, and nephrosis [1].

| Selectivity Data | « ICso vs. purified human factor D: 14.3 nM [2] [3]. * ICs0 vs. AP-mediated
hemolysis: 29.5 nM (rabbit erythrocytes) [2]. « ICso vs. C3 fragment deposition: 39.3 nM (PNH
erythrocytes) [2]. | | Key Evidence of Selectivity | Did not inhibit human serine proteases like thrombin,
activated protein C, tissue plasminogen activator, trypsin, activated factor X, or activated factor XII (ICso

>28-50 pM) [2]. |

Experimental Data & Protocols
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The quantitative data for Pelecopan's selectivity and potency were primarily obtained from the following

types of in vitro biochemical and cell-based assays [2]:

Enzyme Inhibition Assays: Measured the inhibition of proteolytic activity of purified human factor D.
Hemolysis Assays: Evaluated the inhibition of alternative pathway (AP)-mediated hemolysis of
rabbit erythrocytes.

C3 Deposition Assays: Quantified the suppression of C3 fragment deposition on PNH erythrocytes.
Selectivity Panels: Tested against a panel of other human serine proteases to establish selectivity.

Complement Pathway and Mechanism of Action

The diagram below illustrates the complement system's alternative pathway and where Pelecopan acts.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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